Cas no 2411292-32-3 (2-chloro-N-({7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}methyl)propanamide)

• Product Name: 2-chloro-N-({7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}methyl)propanamide
• CAS No: 2411292-32-3
• MF: C₁₀H₁₂ClN₅O₂
• MW: 269.687580108643
• CID: 6085447
• PubChem ID: 165767703
• Update Time: 2025-06-13

2-chloro-N-({7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}methyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-({7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}methyl)propanamide
• EN300-7559720
• Z3774912684
• 2411292-32-3

• Inchi： 1S/C10H12ClN5O2/c1-5-3-8(17)16-10(13-5)14-7(15-16)4-12-9(18)6(2)11/h3,6H,4H2,1-2H3,(H,12,18)(H,13,14,15)
• InChI Key： VERXXMCXMUWBDF-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1=NC2=NC(C)=CC(N2N1)=O)=O

Computed Properties

• Exact Mass: 269.0679523g/mol
• Monoisotopic Mass: 269.0679523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.2Ų

Additional information on 2-chloro-N-({7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}methyl)propanamide

Introduction to 2-chloro-N-({7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}methyl)propanamide and Its Significance in Modern Pharmaceutical Research

2-chloro-N-({7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}methyl)propanamide, with the CAS number 2411292-32-3, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This molecule belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities, making it a subject of intense research interest. The presence of multiple functional groups, including a chloro substituent and a triazolopyrimidine core, contributes to its complex reactivity and biological interactions.

The triazolopyrimidine scaffold is particularly noteworthy in medicinal chemistry, as it is known for its ability to interact with various biological targets. Specifically, the 7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl moiety within this compound suggests potential applications in the development of drugs targeting enzymes and receptors involved in inflammatory pathways. Recent studies have highlighted the importance of such scaffolds in modulating inflammatory responses, which are central to numerous diseases ranging from autoimmune disorders to cancer.

In the context of modern drug discovery, the chloro substituent on the nitrogen atom plays a crucial role in determining the compound's pharmacokinetic properties. Chlorinated heterocycles are frequently employed in pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. The methylpropanamide part of the molecule further contributes to its structural complexity, potentially influencing both its solubility and bioavailability. These features make 2-chloro-N-({7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}methyl)propanamide a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that this molecule may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. By inhibiting these enzymes, 2-chloro-N-({7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}methyl)propanamide could potentially mitigate inflammatory responses without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The hydroxy group within the triazolopyrimidine ring is another critical feature that may influence the compound's biological activity. Hydroxylated heterocycles are known to exhibit enhanced binding interactions with biological targets due to their ability to form hydrogen bonds. This property could be leveraged to develop more selective inhibitors for therapeutic applications. Additionally, the methyl group on the amide nitrogen may contribute to steric hindrance around the active site of target enzymes, further modulating their activity.

Current research is also exploring the potential of this compound as an antiviral agent. The triazolopyrimidine scaffold has been shown to exhibit activity against various viral strains by interfering with viral replication mechanisms. Specifically, studies have indicated that compounds with similar structures may inhibit enzymes involved in viral polymerization and assembly. Given the ongoing global health challenges posed by viruses such as influenza and coronaviruses, compounds like 2-chloro-N-({7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}methyl)propanamide could offer new avenues for therapeutic intervention.

The synthesis of this compound presents an interesting challenge for organic chemists due to its complex structure. Multi-step synthetic routes involving cyclization reactions and functional group transformations are typically employed to construct the triazolopyrimidine core. Advances in synthetic methodologies have made it possible to produce such compounds on a larger scale, facilitating their use in preclinical studies. Techniques such as high-throughput screening (HTS) have been particularly valuable in identifying lead compounds with promising biological activity.

In conclusion, 2-chloro-N-({7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}methyl)propanamide (CAS no 2411292-32-3) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its ability to interact with key inflammatory pathways and viral replication mechanisms makes it a valuable candidate for further development. As research continues in this field, 7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl, chloro, and methylpropanamide derivatives will undoubtedly play a crucial role in shaping future treatments for various diseases.